Cas no 61114-01-0 (Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine)

• Product name: Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine
• CAS No: 61114-01-0
• MF: C₅₆H₆₈N₁₂OV
• MW: 976.160432815552
• CID: 953967
• PubChem ID: 24864548

Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine Chemical and Physical Properties

Names and Identifiers

• vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29h-phthalocyanine
• Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H,31H-phthalocyanine
• vanadyl tetra-5-tert-butyl-tetra-3-dimethylaminophthalocyanine
• VANADYL TETRA-T-BUTYL-TETRAKIS(DIMETHYLAMINO)-29H,31H-PHTHALOCYANINE
• 61114-01-0
• vanadyl tetra-T-butyl-tetrakis(dimethyl-amino)-29
• oxovanadium(2+);7,16,25,34-tetratert-butyl-5-N,5-N,14-N,14-N,23-N,23-N,32-N,32-N-octamethyl-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13(18),14,16,19(39),20,22(27),23,25,28,30(37),31(36),32,34-nonadecaene-5,14,23,32-tetramine
• Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H,31H-phthalocyanine, Dye content 80 %
• vanadyl 3,10,17,24-tetra-t-butyl-1,8,15,22-tetrakis(dimethyla-mino)-29h,31h-ph-thalocyanine
• Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine

• MDL： MFCD00192572
• Inchi： 1S/C56H68N12.O.V/c1-53(2,3)29-21-33-41(37(25-29)65(13)14)49-57-45(33)61-50-42-34(22-30(54(4,5)6)26-38(42)66(15)16)47(58-50)63-52-44-36(24-32(56(10,11)12)28-40(44)68(19)20)48(60-52)64-51-43-35(46(59-51)62-49)23-31(55(7,8)9)27-39(43)67(17)18;;/h21-28H,1-20H3;;/q-2;;+2
• InChI Key： ZCRVTPHXCOCHKC-UHFFFAOYSA-N
• SMILES： [V+2]=O.[N-]1C2C3C=C(C=C(C=3C1=NC1C3C=C(C=C(C=3C(N=1)=NC1=C3C=C(C=C(C3=C(N=C3C4C=C(C=C(C=4C(=N3)N=2)N(C)C)C(C)(C)C)[N-]1)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C)N(C)C)C(C)(C)C |c:11,46,t:23,34|

Computed Properties

• Exact Mass: 975.507863 g/mol
• Monoisotopic Mass: 975.507863 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 70
• Rotatable Bond Count: 8
• Complexity: 1990
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: nothing
• Molecular Weight: 976.2
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: solid
• Solubility: Not available

Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Phthalocyanines

Additional information on Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine

Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine (CAS No. 61114-01-0): A Comprehensive Overview

Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine (CAS No. 61114-01-0) is a complex organometallic compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of phthalocyanines, which are macrocyclic compounds with a rich history in both fundamental research and practical applications.

The phthalocyanine core of this compound is characterized by a large planar aromatic structure with a central vanadyl (VO²⁺) ion coordinated to the nitrogen atoms of the macrocycle. The presence of 3,10,17,24-tetra-tert-butyl and 1,8,15,22-tetrakis(dimethylamino) substituents imparts additional stability and solubility to the molecule, making it highly suitable for various chemical and biological studies.

One of the key areas of interest for Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine is its potential in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. These ROS can selectively damage cancer cells while minimizing harm to surrounding healthy tissues. Recent studies have shown that this compound exhibits excellent photophysical properties and high singlet oxygen quantum yields, making it a promising candidate for PDT applications.

In addition to its potential in PDT, Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine has also been investigated for its catalytic properties. The vanadyl ion at the center of the phthalocyanine ring can act as an active site for various catalytic reactions. For instance, it has been shown to be effective in the oxidation of organic substrates under mild conditions. This makes it a valuable tool in organic synthesis and industrial catalysis.

The electronic and optical properties of Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine have also been extensively studied. The compound exhibits strong absorption in the visible and near-infrared regions of the electromagnetic spectrum due to its extended π-conjugation system. This property makes it suitable for use in various optoelectronic devices such as solar cells and sensors.

From a materials science perspective, Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine can be incorporated into polymer matrices or used as a dopant in semiconductors to enhance their performance. Its ability to form stable thin films and its high thermal stability make it an attractive material for fabricating advanced electronic devices.

In the realm of environmental science and sustainability, this compound has been explored for its potential in photocatalytic water splitting. The ability to generate hydrogen from water using sunlight is a promising approach for producing clean energy. Studies have shown that Vanadyl 3,10,17,24-tetra-tert-butyl-1,8,15,22-tetrakis(dimethylamino)-29H-phthalocyanine can efficiently absorb light and transfer electrons to reduce water molecules into hydrogen gas.

Despite its numerous advantages and potential applications, there are still challenges associated with the synthesis and characterization of Vanadyl 3,10,17，24-tetra-tert-butyl-1，8，15，22-tetrakis(dimethylamino)-29H-phthalocyanine. The complex structure requires precise synthetic protocols to ensure high purity and yield. Additionally, further research is needed to optimize its performance in specific applications and to understand its long-term stability under different conditions.

In conclusion, Vanadyl 3， 、 、 、 -tetra- -butyl-, -, -, -tetrakis( -amino)- -phthalocyanine (CAS No. 61 , , , -) is a multifaceted compound with a wide range of potential applications in medicine，materials science，and environmental technology。Its unique combination of photophysical，catalytic，and electronic properties makes it an exciting subject for ongoing research。As new advancements continue to emerge，this compound is likely to play an increasingly important role in various scientific and technological fields。